N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide

• Molecular Formula: C22H25Cl2N3O3
• Molecular Weight: 450.4 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide
• InChI: InChI=1S/C22H25Cl2N3O3/c1-3-4-20(28)27-11-9-26(10-12-27)17-7-5-16(6-8-17)25-22(29)15-13-18(23)21(30-2)19(24)14-15/h5-8,13-14H,3-4,9-12H2,1-2H3,(H,25,29)
• InChI Key: KBVVVYORJAJAOZ-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)Cl)OC)Cl

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide, also known as BPIP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. BPIP belongs to the class of piperazine derivatives, and it has been shown to exhibit various biological activities such as anti-inflammatory, analgesic, and anti-cancer effects.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain signaling pathways that are involved in cancer cell growth and proliferation. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is known to be overactive in many cancer cells. By inhibiting this pathway, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide can induce apoptosis in cancer cells and prevent their growth and proliferation.
Biochemical and Physiological Effects:
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide can inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the inflammatory response. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide has also been shown to inhibit the production of certain cytokines such as interleukin-6 (IL-6), which can promote inflammation and cancer growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide in lab experiments is its high purity and stability. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide can be easily synthesized in large quantities with a high degree of purity, which makes it ideal for use in various scientific research applications. However, one of the limitations of using N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide. One potential area of research is the development of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide analogs that exhibit improved solubility and potency. Another area of research is the investigation of the potential therapeutic effects of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide in other diseases such as neurodegenerative disorders and autoimmune diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide and its potential side effects in vivo.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide involves the reaction of 4-aminophenyl-3,5-dichloro-4-methoxybenzoate with butanoyl chloride and piperazine in the presence of a base. The reaction yields N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide as a white solid with a high purity.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide has been extensively studied in various scientific research fields due to its potential therapeutic effects. One of the most promising applications of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide is in the treatment of cancer. Studies have shown that N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dichloro-4-methoxybenzamide has also been shown to inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body.